Cas no 2172592-36-6 (2,2,5,5-tetramethyl-3-nitrooxolane)

• Product Name: 2,2,5,5-tetramethyl-3-nitrooxolane
• CAS No: 2172592-36-6
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5974289
• PubChem ID: 165599337
• Update Time: 2025-06-14

2,2,5,5-tetramethyl-3-nitrooxolane Chemical and Physical Properties

Names and Identifiers

• 2,2,5,5-tetramethyl-3-nitrooxolane
• EN300-1615953
• 2172592-36-6

• Inchi： 1S/C8H15NO3/c1-7(2)5-6(9(10)11)8(3,4)12-7/h6H,5H2,1-4H3
• InChI Key： HSSHJWMPRIANLG-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C1(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Additional information on 2,2,5,5-tetramethyl-3-nitrooxolane

Recent Advances in the Study of 2,2,5,5-Tetramethyl-3-Nitrooxolane (CAS: 2172592-36-6)

2,2,5,5-Tetramethyl-3-nitrooxolane (CAS: 2172592-36-6) is a nitro-substituted oxolane derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its synthesis, reactivity, and biological activity. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

The synthesis of 2,2,5,5-tetramethyl-3-nitrooxolane has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient and sustainable production. Notably, the use of heterogeneous catalysts and solvent-free conditions has been reported to enhance the scalability of the synthesis process, making it more viable for industrial applications. These advancements are critical for ensuring a reliable supply of the compound for further research and development.

In terms of chemical reactivity, 2,2,5,5-tetramethyl-3-nitrooxolane has been investigated for its potential as a versatile building block in organic synthesis. Recent studies have demonstrated its utility in the formation of complex heterocyclic structures, which are often found in bioactive molecules. The nitro group in the compound serves as a key functional group that can undergo various transformations, including reduction, cyclization, and nucleophilic substitution. These reactions have been exploited to create libraries of derivatives with diverse pharmacological properties.

The biological activity of 2,2,5,5-tetramethyl-3-nitrooxolane and its derivatives has been a major focus of recent research. Preliminary in vitro studies have shown promising results in the context of antimicrobial and anti-inflammatory activities. For instance, certain derivatives of the compound have exhibited potent inhibitory effects against bacterial pathogens, including multidrug-resistant strains. Additionally, some analogs have demonstrated significant anti-inflammatory properties by modulating key signaling pathways involved in immune responses. These findings suggest potential therapeutic applications in infectious diseases and chronic inflammatory conditions.

Further investigations into the mechanism of action of 2,2,5,5-tetramethyl-3-nitrooxolane derivatives have revealed interactions with specific molecular targets. Computational modeling and molecular docking studies have provided insights into the binding modes of these compounds with enzymes and receptors. Such studies are instrumental in guiding the rational design of more potent and selective analogs. Moreover, in vivo studies in animal models have begun to validate the efficacy and safety profiles of these compounds, paving the way for future clinical trials.

In conclusion, 2,2,5,5-tetramethyl-3-nitrooxolane (CAS: 2172592-36-6) represents a promising scaffold in chemical biology and drug discovery. Recent advancements in its synthesis, reactivity, and biological evaluation have expanded our understanding of its potential applications. Continued research efforts are expected to uncover new opportunities for leveraging this compound in the development of novel therapeutics. The integration of multidisciplinary approaches, including synthetic chemistry, computational biology, and pharmacology, will be essential for realizing the full potential of this intriguing molecule.